Cas no 1806868-67-6 (5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806868-67-6
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4808433
• Update Time: 2025-10-08

5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-4-2-16-6(7(10)11)3(1-15)5(4)8(12,13)14/h2,7H
• InChI Key： YSYGTRQJYVGYJT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806868-67-6)

5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by its CAS number 1806868-67-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its chloro, cyano, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications.

The presence of multiple fluorine atoms in the structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. Fluorinated pyridines have been extensively studied due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. In particular, the combination of difluoromethyl and trifluoromethyl groups is known to enhance lipophilicity and binding interactions with biological targets, which is a critical factor in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex pyridine derivatives. The synthesis of 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination methods are commonly employed in its synthesis. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in accessing structurally diverse compounds.

In the realm of pharmaceutical research, this compound has been explored as a potential lead molecule for various therapeutic applications. Pyridine derivatives are well-documented for their role in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The electron-withdrawing nature of the cyano group and the electron-donating effects of the fluorine substituents can fine-tune the reactivity and selectivity of this molecule, making it an attractive candidate for further derivatization.

One particularly promising area of research involves the use of 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine as a precursor in the development of kinase inhibitors. Kinases are a family of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the structural motifs present in this compound, researchers aim to design molecules that selectively inhibit aberrant kinase activity while minimizing off-target effects. Preliminary studies have shown that analogs derived from this scaffold exhibit promising inhibitory properties against certain kinases, suggesting its potential as a starting point for drug discovery efforts.

Another emerging application lies in agrochemical research, where pyridine-based compounds are widely used as active ingredients in pesticides and herbicides. The unique structural features of 5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine make it a suitable candidate for developing novel agrochemicals with enhanced efficacy and environmental safety. The fluorinated substituents contribute to improved stability under field conditions, while the chloro and cyano groups provide necessary bioactivity against target pests or weeds. Such developments are crucial for addressing the growing challenges in global food security and sustainable agriculture.

The growing interest in fluorinated pyridines has also spurred innovation in analytical chemistry techniques for their characterization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate the structure and conformational properties of these complex molecules. These techniques provide critical insights into how structural modifications influence biological activity, enabling researchers to optimize molecular design effectively.

In conclusion,5-Chloro-3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806868-67-6) represents a fascinating compound with multifaceted applications across pharmaceuticals and agrochemicals. Its unique structural composition offers opportunities for developing innovative therapeutics and sustainable agricultural solutions. As research continues to uncover new synthetic strategies and biological functions associated with fluorinated pyridines, this compound is poised to play an increasingly significant role in future chemical biology endeavors.